1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-N-(pyridin-4-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H22ClN3O4S/c1-27-17-5-4-16(20)11-18(17)28(25,26)23-10-2-3-15(13-23)19(24)22-12-14-6-8-21-9-7-14/h4-9,11,15H,2-3,10,12-13H2,1H3,(H,22,24)
• InChI Key: WPCUZQGBVRZNGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCC(C2)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C19H22ClN3O4S
• Molecular Weight: 423.9 g/mol

Description

This compound is also known as SBI-425. It is an orally available, potent and selective inhibitor of TNAP (tissue-nonspecific alkaline phosphatase). The empirical formula of the compound is C13H12ClN3O4S and it has a molecular weight of 341.77.

Molecular Structure Analysis

The compound has a complex structure that includes a piperidine ring, a pyridine ring, and a sulfonyl group attached to a chloro-methoxyphenyl group. The presence of these functional groups can greatly influence the compound’s reactivity and interactions with biological targets.

Physical And Chemical Properties Analysis

SBI-425 is a white to beige powder. It is soluble in DMSO at a concentration of 2 mg/mL. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

• Isocyanate Chemistry : Sbi5 contains an isocyanate functional group (N=C=O). .

Pharmacology and Therapeutics

• suggest that sbi5 derivatives exhibit promising anticancer activity. Researchers study their effects on cancer cell lines and animal models.

Chemical Education and Research Tools

• Teaching and Demonstrations : Sbi5’s reactivity at the benzylic position can serve as an educational example in organic chemistry courses. .

Mechanism of Action

Target of Action

The compound contains apyrrolidine ring , which is a common scaffold in medicinal chemistry used to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .

Mode of Action

The presence of thepyrrolidine ring and its derivatives in bioactive molecules often leads to different biological profiles of drug candidates due to their different binding modes to enantioselective proteins .

Biochemical Pathways

Compounds containing apyrrolidine ring are known to interact with various biochemical pathways, influencing biological activity .

Pharmacokinetics

The presence of thepyrrolidine ring and its derivatives in bioactive molecules often leads to different pharmacokinetic profiles .

Result of Action

Compounds containing apyrrolidine ring are known to have various biological activities .

Action Environment

The presence of thepyrrolidine ring and its derivatives in bioactive molecules often leads to different responses under different environmental conditions .

Safety and Hazards

The compound is classified as a combustible solid. Its flash point is not applicable. As with all chemicals, it should be handled with appropriate safety measures to prevent exposure and potential harm.